5-(2-chlorophenyl)-2-[3-(1H-pyrrol-1-yl)-2-thienyl]-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine

• IUPAC Name: 5-(2-chlorophenyl)-2-(3-pyrrol-1-ylthiophen-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C21H12ClF3N4S/c22-14-6-2-1-5-13(14)15-11-18(21(23,24)25)29-19(26-15)12-16(27-29)20-17(7-10-30-20)28-8-3-4-9-28/h1-12H
• InChI Key: KDSJWCKPVNZVFU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC3=CC(=NN3C(=C2)C(F)(F)F)C4=C(C=CS4)N5C=CC=C5)Cl
• Molecular Formula: C21H12ClF3N4S
• Molecular Weight: 444.9 g/mol

Description

5-(2-chlorophenyl)-2-[3-(1H-pyrrol-1-yl)-2-thienyl]-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C21H12ClF3N4S and its molecular weight is 444.86. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Affinity to Adenosine Receptors

Pyrazolo[1,5-a]pyrimidine derivatives, similar to the compound , have been synthesized and tested for their affinity to A1 adenosine receptors. Specifically, compounds with 3-chlorophenyl groups have shown significant activity, indicating potential medicinal applications in modulating adenosine receptors, which play roles in various physiological processes (Harden, Quinn, & Scammells, 1991).

Heterocyclic Synthesis for Analgesic Agents

Research has also focused on the synthesis of pyrazole-containing thiophene, 2-alkyloxypyridine, and thieno[2,3-d]pyrimidine scaffolds, including analogs of pyrazolo[1,5-a]pyrimidines for potential use as analgesic agents. Some of these synthesized compounds demonstrated significant analgesic effects, suggesting their relevance in pain management (Khalifa et al., 2019).

Antitumor Activities

Pyrazolo[1,5-a]pyrimidines have been explored for their antitumor activities. Various derivatives of this compound have shown marked inhibition against different cancer cell lines, such as lung adenocarcinoma and gastric cancer, indicating their potential as anticancer agents (Liu, Zhao, & Lu, 2020).

Synthesis and Pharmacological Properties

Further studies have synthesized various pyrazolo[1,5-a]pyrimidine derivatives and investigated their pharmacological properties. This includes research on their potential applications in AIDS chemotherapy and drug design, owing to the pharmacological therapeutic potentials of pyrazole nucleus and pyrimidine components (Ajani et al., 2019).

Antimicrobial Activity

Additionally, some pyrazolo[1,5-a]pyrimidine derivatives have been tested for antimicrobial activity. The synthesis of novel compounds in this category and their testing against various microbial strains contribute to the search for new antimicrobial agents (El-Agrody et al., 2001).